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Compound Name: , o
nitrophenoxy)acetic acid

Cat. No.: B8066175

Get Quote

Executive Summary

2-(2-Hydroxy-5-nitrophenoxy)acetic acid (CAS: 52427-09-5) is a specialized bifunctional

building block characterized by a catechol ether core, a nitro group at the 5-position, and a
carboxylic acid moiety.[1] Its primary utility in medicinal chemistry lies in its role as a precursor
for 1,4-benzodioxan-2-one scaffolds—a privileged structure in G-protein coupled receptor
(GPCR) ligands—and as a pharmacophore in the design of Aldose Reductase Inhibitors
(ARIS).

This guide details the protocols for cyclization, nitro-reduction, and downstream coupling,
providing a roadmap for transforming this small molecule into bioactive libraries targeting
adrenergic and serotonergic receptors.

Chemical Profile & Structural Logic
Compound Identity
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Property Specification

IUPAC Name 2-(2-Hydroxy-5-nitrophenoxy)acetic acid
CAS Number 52427-09-5

Molecular Formula CsH7NOs

Molecular Weight 213.14 g/mol

Core Motif 4-Nitrocatechol mono-ether

Kev Functionalit Nitro (reducible), Phenol (nucleophilic),
ey Functionali
Y Y Carboxylic Acid (electrophilic)

Synthetic Logic: The "Ortho-Effect"

The strategic value of this compound stems from the ortho relationship between the free
hydroxyl group (-OH) and the carboxymethoxy group (-OCH2COOH). Under acidic conditions,
this arrangement favors intramolecular esterification (lactonization), generating the 1,4-
benzodioxan-2-one core. Unlike 2-aminophenoxyacetic acid derivatives which form
benzoxazinones, this substrate strictly yields the oxygen-congeners (benzodioxanes), which
are critical for specific hydrogen-bond acceptor profiles in drug binding pockets.

Primary Application: Synthesis of 6-Nitro-1,4-
benzodioxan-2-one

The conversion of the open-chain acid to the bicyclic lactone is the foundational step for using
this molecule in library generation. The resulting lactone serves as an activated intermediate for
ring-opening reactions or as a stable scaffold for reduction.

Mechanism of Action (Chemical)

The reaction proceeds via acid-catalyzed Fisher esterification. The phenolic hydroxyl group
attacks the carbonyl carbon of the pendant acetic acid side chain, eliminating water to close the
six-membered ring.

Protocol: Acid-Catalyzed Cyclization
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Objective: Synthesis of 6-nitro-1,4-benzodioxan-2-one.

Reagents:

Substrate: 2-(2-Hydroxy-5-nitrophenoxy)acetic acid (1.0 eq)

Catalyst: p-Toluenesulfonic acid (pTSA) (0.1 eq)

Solvent: Toluene or Benzene (Anhydrous)

Apparatus: Dean-Stark trap (for water removal)

Step-by-Step Methodology:

Dissolution: In a round-bottom flask equipped with a magnetic stir bar, dissolve 10 mmol
(2.13 g) of 2-(2-Hydroxy-5-nitrophenoxy)acetic acid in 50 mL of anhydrous toluene.

Catalysis: Add 1 mmol (172 mg) of pTSA.

Reflux: Attach a Dean-Stark trap filled with toluene and a reflux condenser. Heat the mixture
to reflux (110°C) with vigorous stirring.

Monitoring: Monitor water collection in the trap. The reaction is typically complete when water
evolution ceases (approx. 3-5 hours). Verify by TLC (Eluent: 50% EtOAc/Hexane; Product
R_f > Starting Material).

Work-up: Cool the reaction to room temperature. Wash the organic phase with saturated
NaHCOs (2 x 20 mL) to remove unreacted acid and catalyst.

o Note: The lactone is sensitive to base hydrolysis; perform washes quickly and with cold
solutions.

Isolation: Dry the organic layer over MgSOu4, filter, and concentrate in vacuo.

Purification: Recrystallize from Ethanol/Hexane to yield pale yellow crystals.

Expected Yield: 75-85%
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Secondary Application: Nitro-Reduction & Library
Expansion

Once the scaffold is established (either as the open acid or the closed lactone), the 5-nitro
group serves as a "handle" for diversification. Reducing the nitro group to an amine allows for
the introduction of sulfonamides, amides, or ureas—common motifs in high-affinity ligands.

Protocol: Chemoselective Nitro Reduction

Objective: Reduction of the nitro group without cleaving the ether linkages or the lactone (if
cyclized).

Reagents:

e Substrate: Nitro-substituted intermediate

e Reductant: Iron powder (Fe) (5.0 eq)

e Solvent: Ethanol/Water (4:1) + Ammonium Chloride (NH4Cl) (3.0 eq)

Methodology:

Suspend the nitro compound in Ethanol/Water.

Add NHa4ClI and Iron powder.

Heat to 80°C for 2 hours.

Filtration: Filter hot through a Celite pad to remove iron oxides.

Extraction: Concentrate the filtrate and extract with Ethyl Acetate.

Result: 6-Amino-1,4-benzodioxan-2-one (or the amino-acid form).

Pathway Visualization

The following diagram illustrates the divergent synthetic pathways available from the parent
compound.
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Caption: Synthetic derivation tree starting from 2-(2-Hydroxy-5-nitrophenoxy)acetic acid,

highlighting the critical cyclization and reduction pathways.

Medicinal Chemistry Context
Target Classes

The 1,4-benzodioxane motif derived from this acid is a "privileged structure" found in several

therapeutic classes:

. . Role of 5-
Therapeutic Area Mechanism Drug Analogs . .
Nitro/Amino Group
Provides electronic
tuning of the aromatic
-Adrenergic Doxazosin, Piperoxan  ring; Amino

Hypertension / BPH

Antagonists

derivatives allow side-

chain extension.

Depression / Anxiety

5-HT

Agonists

Flesinoxan, WB4101

Mimics the
catecholamine core;
improves metabolic
stability compared to

catechols.

Diabetes

Complications

Aldose Reductase
Inhibitors (ARI)

Epalrestat analogs

The carboxylic acid
moiety (in the open
form) binds to the
anion-binding pocket

of the enzyme.
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Structure-Activity Relationship (SAR) Insights

o Electronic Effects: The 5-nitro group is strongly electron-withdrawing. In the open-chain form,
this increases the acidity of the phenol (pKa lowering), which can enhance binding
interactions in positively charged pockets (e.g., Aldose Reductase).

o Conformational Constraint: Cyclization to the benzodioxanone locks the ethoxy side chain
into a coplanar conformation with the benzene ring. This restriction is often required for high-
affinity binding to adrenergic receptors, reducing the entropic penalty of binding.

Analytical Data & Validation
When synthesizing derivatives, use the following characteristic signals to validate the structure:
e 'H NMR (DMSO-de):

o Open Acid: Singlet at

4.7 ppm (-O-CH2-COOH); Broad singlet at
10-11 ppm (Phenolic OH).

o Cyclized Lactone: Singlet shifts to
4.9-5.0 ppm (Lactone -CHz-); Disappearance of Phenolic OH signal.
IR Spectroscopy:
o Open Acid: Broad -OH stretch (3200-3500 cm™—1), Acid C=0 (1700-1725 cm™1).

o Cyclized Lactone: Sharp Lactone C=0 (1760-1780 cm~1); Disappearance of broad Acid -
OH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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